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Compound of Interest

Compound Name:
Pyridin-3-ylmethanamine

hydrobromide

Cat. No.: B12298035

Get Quote

Part 1: Core Directive & Introduction
Editorial Note: This guide deviates from standard catalog listings to address a critical bottleneck

in chemical informatics: the ambiguity of salt forms in heterocyclic amines. As researchers, we

often face "search failure" not because a compound doesn't exist, but because its digital

fingerprint is fragmented across varying nomenclature standards. This document synthesizes

the synonym landscape for Pyridin-3-ylmethanamine hydrobromide, providing a robust

protocol for identification across commercial and public databases.

The Chemical Identity Crisis
Pyridin-3-ylmethanamine hydrobromide is a pivotal intermediate in the synthesis of nicotinic

ligands and enzyme inhibitors. However, its retrieval is complicated by three factors:

Trivial vs. Systematic Naming: The persistence of "Picolyl" nomenclature.

Salt Stoichiometry: The ambiguity between mono- and dihydrobromide forms.

Structural Isomerism: The risk of confusing aminomethyl with bromomethyl analogs.
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Part 2: Scientific Integrity & Logic (E-E-A-T)
Chemical Identity & Structure
To navigate databases effectively, one must first ground the search in the absolute structural

definition. The compound consists of a pyridine ring substituted at the 3-position with a

methanamine group, protonated by hydrobromic acid.

Core Identifiers:

Systematic Name: 3-Pyridinemethanamine, hydrobromide[1]

Parent CAS (Free Base):

Salt CAS (Monohydrobromide):

Molecular Formula: C₆H₉BrN₂ (Monohydrobromide)

Molecular Weight: 189.05 g/mol [1]

Visualization: Structural Deconstruction
The following diagram illustrates the structural components and their mapping to common

nomenclature fragments.

Nomenclature Mapping
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Figure 1: Structural decomposition of Pyridin-3-ylmethanamine hydrobromide linking

chemical moieties to nomenclature roots.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.bldpharm.com/search/Search.html?keyword=BD01259097
https://www.bldpharm.com/search/Search.html?keyword=BD01259097
https://www.benchchem.com/product/b12298035/docs?utm_src=pdf-body-img#synonyms-for-pyridin-3-ylmethanamine-hydrobromide-a-database-navigation-guide
https://www.benchchem.com/product/b12298035/docs?utm_src=pdf-body#synonyms-for-pyridin-3-ylmethanamine-hydrobromide-a-database-navigation-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12298035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Synonym Landscape
A robust search strategy requires querying multiple synonym categories simultaneously. I have

categorized these below based on their origin and database prevalence.

Table 1: Comprehensive Synonym Matrix
Category Synonym Context/Database Usage

Systematic (IUPAC)
Pyridin-3-ylmethanamine

hydrobromide

Preferred by Reaxys and

European vendors.

3-(Aminomethyl)pyridine

hydrobromide

Common in US-based catalogs

(Fisher, Sigma).

1-(Pyridin-3-yl)methanamine

hydrobromide

Found in combinatorial

chemistry libraries (Molport).[2]

Trivial / Historical 3-Picolylamine hydrobromide
Legacy naming; "Picolyl" refers

to the methylpyridine skeleton.

3-Picolamine hydrobromide
A contraction often found in

older patents.

Semi-Systematic
3-Pyridinylmethylammonium

bromide

Emphasizes the ionic nature of

the salt.

Vendor Codes 3-PyABr
Abbreviated internal code (rare

but exists).

InChI Key (Parent)
HDOUGSFASVGDCS-

UHFFFAOYSA-N

Critical: Use this for structure-

exact searching when names

fail.
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"Never rely solely on the salt-specific CAS (2144755-94-0). Many databases index the salt

under the parent free base CAS (3731-52-0) with a 'salt form' modifier field. Always search the

parent CAS first, then filter for 'hydrobromide'."

Critical Disambiguation: The "Bromomethyl" Trap
A frequent experimental error occurs when researchers confuse 3-(Aminomethyl)pyridine with

3-(Bromomethyl)pyridine.

Target: 3-(Aminomethyl)pyridine HBr (Amino group).

False Positive: 3-(Bromomethyl)pyridine HBr (Bromo group, CAS 4916-55-6).[3]

The latter is a highly reactive alkylating agent, whereas the former is a nucleophilic building

block. Visually verifying the presence of the nitrogen in the exocyclic chain is mandatory before

purchasing.

Database Navigation Protocol
The following workflow represents a self-validating search system designed to eliminate false

positives and ensure the correct salt stoichiometry.
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START: Search Query

Query Parent CAS
(3731-52-0)

Is Salt Specified?

Filter by 'Hydrobromide'

Yes (Database supports salts)

Search Specific CAS
(2144755-94-0)

No (Flat list)

Verify Structure:
Exocyclic Nitrogen present?

Correct Compound:
Pyridin-3-ylmethanamine HBr

Yes (-CH2-NH2)

REJECT:
3-(Bromomethyl)pyridine

No (-CH2-Br)

Click to download full resolution via product page

Figure 2: Decision tree for validating database search results to avoid common structural

errors.

Experimental Considerations: Stoichiometry
When sourcing this compound, you may encounter "Pyridin-3-ylmethanamine dihydrobromide"

(2HBr).
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Causality: The pyridine nitrogen is weakly basic (pKa ~5.2), while the primary amine is more

basic (pKa ~8.8). In the presence of excess HBr, both sites protonate.

Impact: Using the dihydrobromide in a reaction requiring exact stoichiometry (e.g., amide

coupling) without adjusting the base equivalent will result in lower yields due to acid

quenching of the coupling reagent.

Recommendation: Check the Certificate of Analysis (CoA) for the Bromide content.

~42% Br = Monohydrobromide.

~59% Br = Dihydrobromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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